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Compound of Interest

Compound Name: Cipepofol

CAS No.: 1637741-58-2

Cat. No.: B607983

Get Quote

An objective analysis of Cipepofol (HSK3486) versus Propofol, supported by experimental

data from multiple clinical studies.

This guide provides a comprehensive comparison of the potency and efficacy of Cipepofol, a
novel general anesthetic, with the widely used alternative, Propofol. The information is intended

for researchers, scientists, and drug development professionals, offering a detailed overview of

the available clinical data to inform research and development decisions.

Executive Summary
Cipepofol (also known as ciprofol or HSK3486) is a new short-acting intravenous general

anesthetic that, like propofol, acts as a positive allosteric modulator of the γ-aminobutyric acid

type A (GABA-A) receptor.[1][2] Across numerous clinical trials, Cipepofol has consistently

demonstrated non-inferior efficacy to propofol for the induction and maintenance of general

anesthesia and procedural sedation.[3][4][5] A key differentiator is its significantly higher

potency, being approximately 4 to 6 times more potent than propofol.[1][6] This increased

potency is attributed to a higher binding affinity for the GABA-A receptor.[7][8] Furthermore,

Cipepofol has shown a favorable safety profile, most notably a significantly lower incidence of
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injection pain, a common side effect of propofol.[9][10][11] Several studies also suggest that

Cipepofol may offer more stable hemodynamics with a lower incidence of hypotension and

respiratory depression.[6][8][12]

Data Presentation: Potency and Efficacy
Comparison
The following tables summarize quantitative data from various clinical studies, providing a clear

comparison of the key performance indicators for Cipepofol and Propofol.

Table 1: Comparative Potency of Cipepofol and Propofol
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Parameter Cipepofol Propofol
Potency Ratio
(Cipepofol:Pro
pofol)

Study
Population /
Context

ED50 0.326 mg/kg 1.541 mg/kg ~4.7:1

Inhibition of

cardiovascular

responses to

tracheal

intubation.[13]

ED95 0.53 mg/kg 2.16 mg/kg ~4.1:1

Successful

anesthesia

induction for

painless

hysteroscopy.[6]

[14]

ED95 0.349 mg/kg 1.656 mg/kg ~4.7:1

Inhibition of

cardiovascular

responses to

tracheal

intubation.[13]

General Potency - -
4 to 6 times more

potent

General

statement from

multiple sources.

[1]

Receptor Binding

Affinity
- -

4 to 5 times

greater

Based on GABA-

A receptor

binding.[7][8]

Table 2: Efficacy in Anesthesia Induction and Sedation
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Efficacy Outcome Cipepofol Propofol Study Context

Anesthesia Induction

Success Rate
100% 100%

Phase 3 trial for

elective surgery (0.4

mg/kg Cipepofol vs.

2.0 mg/kg Propofol).

[15]

Anesthesia Induction

Success Rate
97.0% 97.6%

Phase 3 trial for

elective surgery (non-

inferiority confirmed).

[11]

Sedation Success

Rate
100% 100%

Phase 3 trial for

outpatient

gynecological

procedures.[5][10]

Sedation Success

Rate
100% 99.2%

Phase 3 trial for

gastroscopy and

colonoscopy.[16]

Maintenance of

General Anesthesia

Success Rate

100% 100%
Phase 3 clinical trial.

[4]

Table 3: Comparative Safety Profile
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Adverse Event Cipepofol Propofol Study Context

Injection Site Pain 6.8% 20.5%
Phase 3 trial for

elective surgery.[15]

Injection Site Pain 6.7% 61.4%

Phase 3 trial for

outpatient

gynecological

procedures.[10][17]

Injection Site Pain 18.0% 77.1%

Phase 3 trial for

general anesthesia

induction.[11]

Injection Site Pain 0% 34.5%

Dose-response study

for painless

hysteroscopy.[6]

Hypotension 70.5% 88.5%

Randomized trial in

patients with severe

aortic stenosis.[12]

Respiratory

Depression
27.6% 55.2%

Dose-response study

for painless

hysteroscopy (at

doses around ED50).

[6]

Experimental Protocols
Below are detailed methodologies for key experiments cited in the comparison of Cipepofol
and Propofol.

Protocol 1: Phase 3, Multicenter, Randomized, Double-
Blind, Comparative Study for Anesthesia Induction

Objective: To demonstrate the non-inferiority of Cipepofol to Propofol for the successful

induction of general anesthesia.[15]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.europeanreview.org/article/28228
https://pubmed.ncbi.nlm.nih.gov/38716419/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2024.1360508/full
https://anesthesiaexperts.com/comparison-efficacy-hsk3486-propofol-induction-general-anesthesia-adults/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12577430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12096327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12577430/
https://www.benchchem.com/product/b607983/docs?utm_src=pdf-body#cross-study-validation-of-cipepofol-s-potency-and-efficacy-a-comparative-guide
https://www.benchchem.com/product/b607983/docs?utm_src=pdf-body#cross-study-validation-of-cipepofol-s-potency-and-efficacy-a-comparative-guide
https://www.europeanreview.org/article/28228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Population: Adult patients scheduled for elective surgery.[15]

Methodology:

Patients were randomly assigned in a 1:1 ratio to receive either Cipepofol (0.4 mg/kg) or

Propofol (2.0 mg/kg) intravenously.[15]

The primary endpoint was the success rate of anesthesia induction.[15]

Secondary endpoints included the time to successful induction, time to loss of eyelash

reflex, and changes in the Bispectral Index (BIS).[15]

Safety parameters, including the incidence of injection pain and hemodynamic changes,

were monitored.[15]

Protocol 2: Phase 3, Multicenter, Randomized Trial for
Sedation in Outpatient Gynecological Procedures

Objective: To evaluate the efficacy and safety of Cipepofol for sedation in outpatient

gynecological procedures compared to Propofol.[5][10]

Study Population: Women aged 18-65 years scheduled for ambulatory gynecological

procedures.[5]

Methodology:

Patients were randomly assigned (2:1 ratio) to receive either Cipepofol (0.4 mg/kg for

induction, 0.2 mg/kg for maintenance) or Propofol (2.0 mg/kg for induction, 1.0 mg/kg for

maintenance).[10]

The primary outcome was the success rate of sedation, defined as the completion of the

procedure without the need for remedial anesthetics.[10]

Secondary outcomes included time to successful induction, time to full consciousness,

time to meet discharge criteria, and patient/doctor satisfaction.[10]

Adverse events, with a focus on injection pain, were recorded.[10]
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Protocol 3: Randomized, Double-Blind, Dose-Response
Study for Painless Hysteroscopy

Objective: To determine the relative potency of Cipepofol and Propofol for anesthesia

induction.[6][14]

Study Population: Patients undergoing elective hysteroscopy.[6]

Methodology:

Patients were allocated to one of eight groups to receive a single intravenous bolus of

either Cipepofol (0.2, 0.3, 0.4, or 0.5 mg/kg) or Propofol (1.0, 1.5, 2.0, or 2.5 mg/kg).[14]

The primary endpoint was the success rate of anesthesia induction, defined as achieving

a Modified Observer's Assessment of Alertness/Sedation (MOAA/S) score of ≤1 within 2

minutes.[6]

Dose-response relationships were analyzed using probit regression to estimate the ED50

and ED95.[6]

Incidence of injection pain and respiratory depression were assessed as safety endpoints.

[6]

Mandatory Visualization
Signaling Pathway of Cipepofol and Propofol
The following diagram illustrates the mechanism of action of Cipepofol and Propofol at the

GABA-A receptor.
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Caption: Mechanism of action for Cipepofol and Propofol at the GABA-A receptor.

Experimental Workflow for a Comparative Clinical Trial
The diagram below outlines a typical workflow for a randomized, double-blind clinical trial

comparing Cipepofol and Propofol.
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Caption: Workflow of a randomized controlled trial comparing Cipepofol and Propofol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cipepofol - Wikipedia [en.wikipedia.org]

2. Efficacy and safety of ciprofol (HSK3486) for procedural sedation and anesthesia
induction in surgical patients: A systematic review and meta-analysis - PMC
[pmc.ncbi.nlm.nih.gov]

3. clinicaltrials.eu [clinicaltrials.eu]

4. Efficacy and safety of ciprofol vs. propofol for the induction and maintenance of general
anaesthesia: A multicentre, single-blind, randomised, parallel-group, phase 3 clinical trial -
PMC [pmc.ncbi.nlm.nih.gov]

5. Efficacy and safety of ciprofol for sedation in outpatient gynecological procedures: a phase
III multicenter randomized trial - PMC [pmc.ncbi.nlm.nih.gov]

6. Comparison of the potency-ratio of ciprofol and propofol on sedative effects in painless
hysteroscopy: a randomized double-blind dose-response study - PMC
[pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. dovepress.com [dovepress.com]

9. Ciprofol versus propofol for anesthesia induction in cardiac surgery: a randomized double-
blind controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]

10. Efficacy and safety of ciprofol for sedation in outpatient gynecological procedures: a
phase III multicenter randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]

11. anesthesiaexperts.com [anesthesiaexperts.com]

12. Hemodynamic Impact of Cipepofol vs Propofol During Anesthesia Induction in Patients
With Severe Aortic Stenosis: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. europeanreview.org [europeanreview.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b607983?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Cipepofol
https://pmc.ncbi.nlm.nih.gov/articles/PMC10730721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10730721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10730721/
https://clinicaltrials.eu/trial/study-on-the-safety-and-effectiveness-of-cipepofol-compared-to-propofol-for-general-anesthesia-in-adults-undergoing-elective-surgery/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10155686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10155686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10155686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11075489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11075489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12577430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12577430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12577430/
https://www.researchgate.net/figure/Results-of-GABA-A-receptor-binding-analysis-of-propofol-and-ciprofol_tbl1_367294261
https://www.dovepress.com/effects-of-ciprofol-on-hemodynamics-during-induction-in-hypertensive-p-peer-reviewed-fulltext-article-DDDT
https://pmc.ncbi.nlm.nih.gov/articles/PMC11556191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11556191/
https://pubmed.ncbi.nlm.nih.gov/38716419/
https://pubmed.ncbi.nlm.nih.gov/38716419/
https://anesthesiaexperts.com/comparison-efficacy-hsk3486-propofol-induction-general-anesthesia-adults/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12096327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12096327/
https://www.researchgate.net/publication/378201394_Comparative_effective_dose_of_ciprofol_and_propofol_in_suppressing_cardiovascular_responses_to_tracheal_intubation_a_single-center_double-blind_randomized_controlled_clinical_trial
https://www.researchgate.net/publication/397128331_Comparison_of_the_potency-ratio_of_ciprofol_and_propofol_on_sedative_effects_in_painless_hysteroscopy_a_randomized_double-blind_dose-response_study
https://www.europeanreview.org/article/28228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. researchgate.net [researchgate.net]

17. Frontiers | Efficacy and safety of ciprofol for sedation in outpatient gynecological
procedures: a phase III multicenter randomized trial [frontiersin.org]

To cite this document: BenchChem. [Cross-Study Validation of Cipepofol's Potency and
Efficacy: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607983/docs#cross-study-validation-of-cipepofol-s-
potency-and-efficacy-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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